Cas no 264875-61-8 ((2S,4aR,5aS,7R,7aR,7bR,8S,8aR,11R,11aR,12aS,13aS,15aR)-11,11a-dihydroxy-1,1,7a,8,10,10,13a-heptamethyl-2-(beta-D-xylopyranosyloxy)-1,2,3,4,6,7,7a,7b,8,8a,10,11,11a,12a,13,13a,15,15a-octadecahydrocyclopropa[1',8a']naphtho[2',1':4,5]indeno[2,1-b]furo[2,3-e])

(2S,4aR,5aS,7R,7aR,7bR,8S,8aR,11R,11aR,12aS,13aS,15aR)-11,11a-dihydroxy-1,1,7a,8,10,10,13a-heptamethyl-2-(beta-D-xylopyranosyloxy)-1,2,3,4,6,7,7a,7b,8,8a,10,11,11a,12a,13,13a,15,15a-octadecahydrocyclopropa[1',8a']naphtho[2',1':4,5]indeno[2,1-b]furo[2,3-e] structure
264875-61-8 structure
Product Name:(2S,4aR,5aS,7R,7aR,7bR,8S,8aR,11R,11aR,12aS,13aS,15aR)-11,11a-dihydroxy-1,1,7a,8,10,10,13a-heptamethyl-2-(beta-D-xylopyranosyloxy)-1,2,3,4,6,7,7a,7b,8,8a,10,11,11a,12a,13,13a,15,15a-octadecahydrocyclopropa[1',8a']naphtho[2',1':4,5]indeno[2,1-b]furo[2,3-e]
CAS No:264875-61-8
MF:C37H56O11
MW:676.833952903748
CID:1427472
PubChem ID:21606551
Update Time:2024-11-05

(2S,4aR,5aS,7R,7aR,7bR,8S,8aR,11R,11aR,12aS,13aS,15aR)-11,11a-dihydroxy-1,1,7a,8,10,10,13a-heptamethyl-2-(beta-D-xylopyranosyloxy)-1,2,3,4,6,7,7a,7b,8,8a,10,11,11a,12a,13,13a,15,15a-octadecahydrocyclopropa[1',8a']naphtho[2',1':4,5]indeno[2,1-b]furo[2,3-e] Chemical and Physical Properties

Names and Identifiers

    • (2S,4aR,5aS,7R,7aR,7bR,8S,8aR,11R,11aR,12aS,13aS,15aR)-11,11a-dihydroxy-1,1,7a,8,10,10,13a-heptamethyl-2-(beta-D-xylopyranosyloxy)-1,2,3,4,6,7,7a,7b,8,8a,10,11,11a,12a,13,13a,15,15a-octadecahydrocyclopropa[1',8a']naphtho[2',1':4,5]indeno[2,1-b]furo[2,3-e]
    • (2S,4aR,5aS,7R,7aR,7bR,8S,8aR,11R,11aR,12aS,13aS,15aR)-11,11a-dihydroxy-1,1,7a,8,10,10,13a-heptamethyl-2-(beta-D-xylopyranosyloxy)-1,2,3,4,6,7,7a,7b,8,8a,10,11,11a,12a,13,13a,15,15a-octadecahydrocyclopropa[1',8a']naphtho[2',1':4,5]indeno[2,1-b]furo[2,3-e]pyran-7-yl acetate
    • beta-D-xylopyranoside, (2S,4aR,5aS,7R,7aR,7bR,8S,8aR,11R,11aR,12aS,13aS,15aR)-7-(acetyloxy)-1,2,3,4,6,7,7a,7b,8,8a,10,11,11a,12a,13,13a,15,15a-octadecahydro-11,11a-dihydroxy-1,1,7a,8,10,10,13a-heptamethyl-5H-cyclopropa[1',8'a]naphth[2',1':4,5]indeno[2,1-b]furo[2,3-e]pyran-2-yl
    • (2S,4aR,5aS,7R,7aR,7bR,8S,8aR,11R,11aR,12aS,13aS,15aR)-11,11a-dihydroxy-1,1,7a,8,10,10,13a-heptamethyl-2-(beta-D-xylopyranosyloxy)-1,2,3,4,6,7,7a,7b,8,8a,10,11,11a,12a,13,13a,15,15a-octadecahydrocyclopropa[1',8a']naphtho[2',1':4,5]indeno[2,1-b]furo[2,3-e]pyran-7-yl acetate; beta-D-xylopyranoside, (2S,4aR,5aS,7R,7aR,7bR,8S,8aR,11R,11aR,12aS,13aS,15aR)-7-(acetyloxy)-1,2,3,4,6,7,7a,7b,8,8a,10,11,11a,12a,13,13a,15,15a-octadecahydro-11,11a-d
    • Cimiracemoside F
    • β-D-Xylopyranoside, (3β,12β,16β,22R,23R,24R)-12-(acetyloxy)-16,23:22,25-diepoxy-23,24-dihydroxy-9,19-cyclolanost-7-en-3-yl
    • CHEBI:70245
    • 264875-61-8
    • Cimiracemoside A (constituent of Black cohosh) [DSC]
    • 7N2E1K5A7H
    • Cimiracemoside A (constituent of Black cohosh)
    • [(1S,5R,7S,10R,12S,14R,15R,16R,17S,18R,21R,22R,24S)-21,22-dihydroxy-1,6,6,15,17,20,20-heptamethyl-7-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-19,23-dioxaheptacyclo[13.10.0.02,12.05,10.010,12.016,24.018,22]pentacos-2-en-14-yl] acetate
    • CIMIRACEMOSIDE A
    • beta-D-Xylopyranoside, (3beta,12beta,16beta,22R,23R,24R)-12-(acetyloxy)-16,23:22,25-diepoxy-23,24-dihydroxy-9,19-cyclolanost-7-en-3-yl
    • UNII-7N2E1K5A7H
    • SCHEMBL5955040
    • .BETA.-D-XYLOPYRANOSIDE, (3.BETA.,12.BETA.,16.BETA.,22R,23R,24R)-12-(ACETYLOXY)-16,23:22,25-DIEPOXY-23,24-DIHYDROXY-9,19-CYCLOLANOST-7-EN-3-YL
    • Cimiracemoside-A
    • Q27138584
    • (-)-Cimiracemoside G
    • Cimiracemoside G
    • AT41924
    • Inchi: 1S/C37H56O11/c1-17-25-20(47-37(43)28(17)48-32(5,6)30(37)42)13-33(7)22-10-9-21-31(3,4)23(46-29-27(41)26(40)19(39)15-44-29)11-12-35(21)16-36(22,35)14-24(34(25,33)8)45-18(2)38/h10,17,19-21,23-30,39-43H,9,11-16H2,1-8H3/t17-,19+,20-,21-,23-,24+,25-,26-,27+,28+,29-,30+,33-,34+,35+,36-,37-/m0/s1
    • InChI Key: IHMRHYCBRKQAFU-CCPRSJHGSA-N
    • SMILES: C[C@@]12C[C@]3([H])O[C@@]4([C@H](O)C(C)(C)O[C@]4([H])[C@@H](C)[C@]3([H])[C@]1([C@H](OC(=O)C)C[C@@]13C[C@]41CC[C@H](O[C@]1([H])OC[C@@H](O)[C@H](O)[C@H]1O)C(C)(C)[C@]4([H])CC=C23)C)O

Computed Properties

  • Exact Mass: 676.38226260g/mol
  • Monoisotopic Mass: 676.38226260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 4
  • Complexity: 1410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 17
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 164Ų

(2S,4aR,5aS,7R,7aR,7bR,8S,8aR,11R,11aR,12aS,13aS,15aR)-11,11a-dihydroxy-1,1,7a,8,10,10,13a-heptamethyl-2-(beta-D-xylopyranosyloxy)-1,2,3,4,6,7,7a,7b,8,8a,10,11,11a,12a,13,13a,15,15a-octadecahydrocyclopropa[1',8a']naphtho[2',1':4,5]indeno[2,1-b]furo[2,3-e] Related Literature

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd